Cas no 2229155-81-9 (methyl 5-(1-azido-2-hydroxyethyl)-2-hydroxybenzoate)

• Product Name: methyl 5-(1-azido-2-hydroxyethyl)-2-hydroxybenzoate
• CAS No: 2229155-81-9
• MF: C₁₀H₁₁N₃O₄
• MW: 237.212042093277
• CID: 6509175
• PubChem ID: 165649910
• Update Time: 2025-05-19

methyl 5-(1-azido-2-hydroxyethyl)-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-azido-2-hydroxyethyl)-2-hydroxybenzoate
• 2229155-81-9
• EN300-1797047

• Inchi： 1S/C10H11N3O4/c1-17-10(16)7-4-6(2-3-9(7)15)8(5-14)12-13-11/h2-4,8,14-15H,5H2,1H3
• InChI Key： OTWUQAPLDPBGMM-UHFFFAOYSA-N
• SMILES： OCC(C1C=CC(=C(C(=O)OC)C=1)O)N=[N+]=[N-]

Computed Properties

• Exact Mass: 237.07495584g/mol
• Monoisotopic Mass: 237.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 81.1Ų

Additional information on methyl 5-(1-azido-2-hydroxyethyl)-2-hydroxybenzoate

Methyl 5-(1-azido-2-hydroxyethyl)-2-hydroxybenzoate (CAS No. 2229155-81-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-(1-azido-2-hydroxyethyl)-2-hydroxybenzoate, identified by its unique chemical identifier CAS No. 2229155-81-9, represents a significant compound in the realm of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention due to its utility as a versatile intermediate in the synthesis of various biologically active molecules. The presence of both hydroxyl and azido functional groups in its framework imparts unique reactivity, making it a valuable building block for drug development.

The molecular structure of methyl 5-(1-azido-2-hydroxyethyl)-2-hydroxybenzoate consists of a benzoate core substituted with hydroxyl and azido groups at specific positions. This arrangement not only enhances its solubility in polar solvents but also facilitates its participation in nucleophilic substitution reactions, which are pivotal in constructing more complex pharmacophores. The compound's dual functionality allows for selective modifications, enabling chemists to tailor its properties for specific applications.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for novel compounds with enhanced therapeutic profiles. Among these, molecules targeting neurological disorders have been a focal point of research. The structural features of methyl 5-(1-azido-2-hydroxyethyl)-2-hydroxybenzoate make it an attractive candidate for designing potential neuroprotective agents. Studies have indicated that derivatives of this compound exhibit promising effects on neuroinflammatory pathways, suggesting their potential in treating conditions such as Alzheimer's and Parkinson's diseases.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules with targeted action. The azido group, in particular, serves as a versatile handle for further functionalization through click chemistry techniques. This approach has revolutionized the field of drug discovery by enabling rapid and efficient assembly of complex structures. Researchers have leveraged the reactivity of the azido group to introduce various pharmacophoric units, leading to the development of novel therapeutic agents with improved efficacy and reduced side effects.

The hydroxyl groups present in the molecule also contribute to its versatility. These functional moieties can participate in hydrogen bonding interactions, enhancing the binding affinity between the compound and biological targets. Such interactions are crucial for designing molecules that can effectively interact with enzymes and receptors involved in disease pathways. Moreover, the hydroxyl groups can be further modified through etherification or esterification reactions, expanding the range of possible derivatives with tailored properties.

Recent advancements in computational chemistry have further highlighted the significance of methyl 5-(1-azido-2-hydroxyethyl)-2-hydroxybenzoate as a key intermediate. Molecular modeling studies have demonstrated that this compound can serve as a scaffold for designing molecules with optimized pharmacokinetic profiles. By integrating computational methods with traditional synthetic approaches, researchers can predict and fine-tune the properties of potential drug candidates before experimental validation. This synergistic approach has significantly accelerated the drug discovery process.

The synthesis of methyl 5-(1-azido-2-hydroxyethyl)-2-hydroxybenzoate involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the azido group necessitates careful handling to prevent decomposition, while the hydroxyl groups must be preserved during subsequent modifications. Advances in synthetic methodologies have enabled chemists to achieve high yields and purity levels, ensuring that this intermediate is readily available for downstream applications.

In conclusion, methyl 5-(1-azido-2-hydroxyethyl)-2-hydroxybenzoate (CAS No. 2229155-81-9) stands out as a pivotal compound in pharmaceutical synthesis due to its unique structural features and reactivity. Its role as an intermediate in designing novel therapeutic agents underscores its importance in addressing contemporary challenges in drug development. As research continues to uncover new applications for this compound, its significance is expected to grow further, solidifying its place as a cornerstone in modern medicinal chemistry.